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Compound of Interest

Compound Name: Calcium;diiodide;hydrate

CAS No.: 71626-98-7

Cat. No.: B1591387

Get Quote

Executive Summary: The Redox & Hydration
Challenge
Calcium diiodide hydrate (

) is a high-utility inorganic salt, primarily valued in pharmaceutical applications as a potent
expectorant and an iodine source for nutritional supplements.[1] However, for the formulation
scientist, it presents a dual paradox:

The Hydration Ambiguity: Commercially labeled as "hydrate," it frequently exists as a non-

stoichiometric mixture approximating the tetrahydrate (

) or hexahydrate (

), with water content shifting rapidly with ambient humidity.[1]

The Redox Instability: The iodide moiety is thermodynamically prone to photo-oxidative

degradation into elemental iodine (

), converting a white pharmaceutical ingredient into a yellow, cytotoxic impurity.
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This guide provides a rigorous physicochemical framework to characterize, stabilize, and utilize

, moving beyond basic monograph data to actionable experimental logic.

Molecular Architecture & Solid-State Chemistry[1]
Unlike the robust ionic lattice of calcium chloride, calcium iodide’s crystal lattice is

compromised by the large, polarizable iodide ion (ionic radius ~220 pm).

Crystal Systems[2]
Anhydrous (

): Adopts the Rhombohedral system (Cadmium Iodide,

type structure), Space Group

.[1] It is a layered structure where calcium ions are octahedrally coordinated by iodides.[1]

Tetrahydrate (

): The most common commercial form.[1] It typically crystallizes in the Orthorhombic or
Monoclinic system depending on the exact crystallization temperature.[1]

Hexahydrate (

): Formed at lower temperatures (< 10°C) from highly concentrated solutions.[1]

Thermodynamic Profile
The dissolution of anhydrous calcium iodide is intensely exothermic, driven by the high

hydration enthalpy of the calcium ion.[1] However, dissolving the hydrate is less exothermic or

even endothermic depending on the hydration state, as the lattice energy is already partially

compensated by crystal water.
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Property Value Context

Formula Weight

293.89 g/mol

(Anhydrous)365.95 g/mol

(Tetrahydrate)

Critical for stoichiometric

calculations.[1][2]

Melting Point
779°C (Anhydrous)~42°C

(Hydrate Decomp.)[1]

Hydrates do not "melt" in the

traditional sense; they dissolve

in their own water of

crystallization (incongruent

melting).[1]

Density
3.956 g/cm³ (Anhydrous)~2.55

g/cm³ (Hydrate)

Lower density of hydrate

reflects the expanded lattice

volume due to water

molecules.[1]

~ -120 kJ/mol (Anhydrous)

High exothermicity requires

slow addition to solvent to

prevent localized

boiling/splashing.

Solubility (

)

~64.6 g/100 mL (0°C)~209

g/100 mL (20°C)

Extremely soluble.[1] Exhibits

positive temperature coefficient

of solubility.[1]

The "Redox Challenge": Stability & Degradation
The primary failure mode for

reagents is the oxidation of iodide (

) to elemental iodine (

).[1] This reaction is photocatalytic and acid-promoted.[1]

Mechanism of Degradation
Light (specifically UV-blue spectrum) excites the iodide electron, lowering the activation energy

for oxidation by atmospheric oxygen.[1]
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Once formed,

can complex with excess

to form the triiodide ion (

), resulting in a deep yellow-brown discoloration.[1]

Visualization: Photochemical Degradation Pathway
The following diagram maps the degradation logic and intervention points.

CaI2 (White Solid) [I-]* Excited State UV/Blue Light (hν)

I• Radical e- transfer I2 (Yellow/Brown) + O2 / H+ I3- (Complex) + Excess I-

Shielding (Amber Glass) Prevents

pH Control (Neutral/Basic)
Inhibits H+

Click to download full resolution via product page

Figure 1: Photochemical degradation pathway of Calcium Iodide.[1] Note that acidic

environments accelerate the conversion of radicals to elemental iodine.

Analytical Characterization Framework
Because the hydration state

varies, you cannot rely on the label claim.[1] You must validate the specific lot in hand.[1]

Analytical Decision Matrix
Use this workflow to qualify raw material before formulation.
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Raw Material: CaI2·xH2O

Visual Inspection

Color?
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Oxidized

White/Off-White
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(Remove I2)
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Figure 2: Analytical workflow for qualifying Calcium Iodide Hydrate raw material.

Protocol: Thermogravimetric Analysis (TGA)
To determine the exact hydration state (

):
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Instrument: TGA (e.g., TA Instruments or Mettler Toledo).

Pan: Platinum or Ceramic (Aluminum may react with iodine at high temps).[1]

Purge: Nitrogen (40 mL/min) to prevent oxidation during heating.

Method: Ramp 10°C/min from 25°C to 400°C.

Interpretation:

Step 1 (40-150°C): Loss of surface water and initial crystal water (likely 2-3 moles).[1]

Step 2 (150-250°C): Loss of tightly bound lattice water.[1]

Calculation: Total % weight loss corresponds to the water mass.[1]

Formula:

[1]

Experimental Protocols
Synthesis & Purification (High Purity)
For drug development, commercial technical grade is often insufficient.[1] Reaction:

[1]

Reagents: High-purity Calcium Carbonate (

) and Hydriodic Acid (

, 57%, unstabilized).[1]

Procedure:

Suspend

in deoxygenated water under

flow.[1]
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Add

dropwise.[1] The reaction is effervescent (

).[1]

Maintain slight excess of

to ensure neutral pH (prevents oxidation).[1]

Filter undissolved

.[1]

Crystallization: Evaporate filtrate under reduced pressure (Rotavap) at < 45°C. Do not

overheat, or hydrolysis to

may occur.[1]

Drying: Dry the resulting crystals in a vacuum desiccator over

.

Stabilization in Formulation
When using

in liquid formulations (e.g., syrups):

Chelation: Add EDTA (0.05%) to sequester trace transition metals (Fe, Cu) that catalyze

oxidation.[1]

Antioxidants: Include Sodium Thiosulfate (

) or Ascorbic Acid at low levels (0.1%) to scavenge any free iodine formed.[1]

pH: Buffer to pH 6.0–7.5. Acidic pH accelerates oxidation; alkaline pH precipitates Calcium

Hydroxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1591387?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

